Cas no 6183-54-6 (methyl cis-3-hydroxycyclohexane-1-carboxylate)

• Product Name: methyl cis-3-hydroxycyclohexane-1-carboxylate
• CAS No: 6183-54-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD27926393
• CID: 2190006
• PubChem ID: 58952953
• Update Time: 2025-05-20

methyl cis-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3-hydroxy-,methylester,cis-
• methyl cis-3-hydroxycyclohexane-1-carboxylate
• 6183-54-6
• MFCD27926393
• OXQRLBFDJMSRMM-RQJHMYQMSA-N
• methyl (1R,3S)-rel-3-hydroxycyclohexane-1-carboxylate
• CS-0048901
• P17744
• rac-methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate
• MFCD28502734
• methyl (1R,3S)-3-hydroxycyclohexane-1-carboxylate
• EN300-6734593
• AKOS027254872
• rel-(1R,3S)-Methyl 3-hydroxycyclohexanecarboxylate
• AS-52441
• P15151
• SCHEMBL4516545
• 70144-91-1
• 988-061-8

• MDL： MFCD27926393
• Inchi： 1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7+/m1/s1
• InChI Key： OXQRLBFDJMSRMM-RQJHMYQMSA-N
• SMILES： O[C@H]1CCC[C@@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl cis-3-hydroxycyclohexane-1-carboxylate

Comprehensive Overview of Methyl cis-3-Hydroxycyclohexane-1-Carboxylate (CAS No. 6183-54-6)

Methyl cis-3-hydroxycyclohexane-1-carboxylate, identified by the CAS registry number 6183-54-6, is a versatile organic compound with significant applications in various industries. This compound, often referred to as methyl cis-3-hydroxycyclohexane carboxylate, belongs to the class of cyclohexane derivatives and is characterized by its unique stereochemistry and functional groups. The molecule consists of a cyclohexane ring with a hydroxyl group at the 3-position and a carboxylic acid ester group at the 1-position, which contributes to its diverse chemical properties.

Recent advancements in synthetic chemistry have enabled the efficient production of methyl cis-3-hydroxycyclohexane-1-carboxylate through various methods, including enzymatic catalysis and asymmetric synthesis. These techniques have not only improved the yield but also enhanced the stereochemical purity of the compound, making it more suitable for high-end applications such as pharmaceutical intermediates and fine chemicals. For instance, researchers at the University of California have developed a novel enzymatic route that utilizes lipase-catalyzed esterification to produce this compound with exceptional enantioselectivity.

The physical and chemical properties of methyl cis-3-hydroxycyclohexane-1-carboxylate are well-documented, with a melting point of approximately 55°C and a boiling point around 200°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in formulation development, particularly in the cosmetic and personal care industries where controlled release and bioavailability are critical factors.

In terms of applications, methyl cis-3-hydroxycyclohexane-1-carboxylate has found extensive use in the pharmaceutical sector as an intermediate for synthesizing bioactive compounds. For example, it serves as a key building block in the production of certain anti-inflammatory agents and chiral drug intermediates. Additionally, its ability to form stable esters has made it valuable in the development of biodegradable polymers and eco-friendly materials.

Recent studies have also highlighted the potential of methyl cis-3-hydroxycyclohexane-1-carboxylate in the field of green chemistry. Scientists at Kyoto University have demonstrated its use as a sustainable precursor for synthesizing cyclic carbonates, which are widely used in packaging materials and adhesives. This innovation aligns with global efforts to reduce environmental impact by promoting the use of renewable resources in chemical manufacturing.

From an analytical standpoint, methyl cis-3-hydroxycyclohexane-1-carboxylate can be effectively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and purity, ensuring compliance with industry standards for quality control.

In conclusion, methyl cis-3-hydroxycyclohexane-1-carboxylate (CAS No. 6183-54-6) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a key player in modern chemical research and industrial manufacturing.